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Compound Focus: Iguratimod

Human Pharmacokinetic Parameters

Get Quote

The table below summarizes key pharmacokinetic data of iguratimed from a Phase I study in healthy adult

volunteers [1].

Single
g Multiple Dose (50 Fed State (Single Fasted State
Parameter Dose (50 . .
| mg, once daily) 50 mg) (Single 50 mg)
mg
Tmax (h) 4.25 3.63 Information missing  Information
missing
Cmax (mglL) 1.81 1.88 Information missing  Information
missing
AUCO-last (mg/L-h) 26.36 31.88 Information missing  Information
missing
T1/2 (h) 11.95 10.25 Information missing  Information
missing
Apparent Volume of 1.33 1.16 Information missing  Information
Distribution (VIF, L) missing
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Single
g Multiple Dose (50 Fed State (Single Fasted State
Parameter Dose (50 . .
B, mg, once daily) 50 mg) (Single 50 mg)
Absorption Rate 0.86 0.87 Information missing  Information
Constant (Ka, 1/h) missing
Food Effect — — Shortened Tmax, Baseline

increased Cmax

Key Findings:

¢ Linearity: Cmax and AUC demonstrated linear pharmacokinetics within the 25 mg to 75 mg dose
range [1].

e Food Effect: Food can promote the absorption of iguratimod, leading to a higher peak concentration
and shorter time to reach it. This supports administration with food [1].

¢ Tolerability: Doses up to 50 mg were well-tolerated, establishing this as the maximum tolerated dose

1.

Metabolism and Metabolic Pathways

Iguratimod is extensively metabolized by the liver. The primary metabolic pathways have been elucidated
using recombinant human CYP450 enzymes, identifying the key isoforms involved and the major

metabolites [2] [3].

Aspect Details

Major Metabolites M1 (a deformylated form) and M2 (N-acetylated form of M1). Other minor
metabolites include hydroxylated forms (M3, M4, M5) [2] [3].

Primary CYP450 CYP2C9 and CYP2C19 are the main enzymes responsible for the metabolism
Enzymes of iguratimod to its metabolites [2] [3].

| Analytical Method (HPLC) | Column: ACE-C18 (250 x 4.6 mm, 5 pm). Mobile Phase: Methanol-Water
(55:45 v/v) containing 0.1% Trifluoroacetic Acid. Flow Rate: 1 mL/min. Detection: UV at 257 nm.
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Linearity: 0.5-20 pg/mL for both Iguratimed and Metabolite M2 [2] [3]. |
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Iguratimod primary metabolic pathway via CYP2C9 and CYP2C109.
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Experimental Protocol: Metabolite Preparation and
Analysis

This detailed methodology describes how to identify metabolic pathways and prepare the major metabolite

(M2) of iguratimod using a recombinant human CYP450 yeast whole-cell transformation system, followed

by analysis via HPLC [2] [3].
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(Start: Prepare Incubation System)

or Preparation

Analytical Monitoring
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Workflow for iguratimod metabolite preparation and analysis.

Key Reagents and Equipment:

e Recombinant Yeast Cells: Human CYP450s (CYP1A2, 2C9, 2C19, 2D6, 2E1, 3A4) [2] [3].

¢ Chemicals: Iguratimod reference standard (purity >99%), DMSO, methanol (HPLC grade),
trifluoroacetic acid (HPLC grade) [2] [3].

¢ Equipment: High-performance liquid chromatograph with UV detector, centrifuge, vortex mixer [2] [3].

Clinical Pharmacology and Implications

¢ Mechanism of Action: Iguratimod is a small molecule DMARD that inhibits the production of
immunoglobulins and pro-inflammatory cytokines (e.g., IL-6, IL-8, TNF-q, IL-17) [4] [5]. It achieves
this primarily by inhibiting the activation of the NF-kB pathway [4] [5]. Recent research also shows it
restrains the function of follicular helper T (Tfh) cells by inhibiting their glucose metabolism via the
Hifla-HK2 axis, which in turn affects B-cell function and antibody production [6].

¢ Clinical Efficacy: Iguratimod has demonstrated efficacy as monotherapy and in combination with
methotrexate (MTX) for rheumatoid arthritis [5]. Research is also exploring its use in other
autoimmune diseases like primary Sjogren's syndrome (pSS), where it has shown benefits in
reducing immunoglobulin levels and disease activity [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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